Cas no 7218-52-2 (4-Hydroxybut-2-ynoic acid)
4-Hydroxybut-2-ynoic acid structure
Product Name:4-Hydroxybut-2-ynoic acid
CAS No:7218-52-2
MF:C4H4O3
MW:100.072761535645
MDL:MFCD06658457
CID:47291
PubChem ID:359297
Update Time:2025-04-18
4-Hydroxybut-2-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxybut-2-ynoic acid
- 4-HYDROXY-BUT-2-YNOIC ACID,
- 4-hydroxy-2-butynoic acid
- 4-oxidanylbut-2-ynoic acid
- Hydroxy-but-2-insaeure
- hydroxy-but-2-ynoic acid
- Hydroxymethyl-propiolsaeure
- Hydroxytetrolic acid
- Tetrolicacid, hydroxy- (7CI,8CI)
- NSC 620042
- g-Hydroxytetrolic acid
- Z1198169479
- 4-Hydroxybut-2-ynoicacid
- SY046324
- NSC-620042
- BB 0256961
- CHEMBL1994370
- CS-0005249
- SCHEMBL6585974
- AKOS006228128
- DTXSID00326873
- A837444
- Oxymethylpropiolsaure
- NSC620042
- 4-HYDROXY-BUT-2-YNOIC ACID
- 7218-52-2
- NCI60_005920
- AS-30752
- EN300-220368
- FT-0745271
- MFCD06658457
- DA-41575
-
- MDL： MFCD06658457
- Inchi： 1S/C4H4O3/c5-3-1-2-4(6)7/h5H,3H2,(H,6,7)
- InChI Key： QVYMWMSAXULCMW-UHFFFAOYSA-N
- SMILES： OCC#CC(=O)O
Computed Properties
- Exact Mass: 100.01600
- Monoisotopic Mass: 100.016
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5A^2
- XLogP3: -0.5
Experimental Properties
- Color/Form: Yellow to Brown Solid
- Density: 1.429
- Melting Point: Not available
- Boiling Point: 319.2 °C at 760 mmHg
- Flash Point: 161 °C
- PSA: 57.53000
- LogP: -0.93330
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
4-Hydroxybut-2-ynoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Storage Condition：2-8 °C
- Risk Phrases：R36/37/38
4-Hydroxybut-2-ynoic acid Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
4-Hydroxybut-2-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H977653-10mg |
4-Hydroxybut-2-ynoic Acid |
7218-52-2 | 10mg |
$ 58.00 | 2023-09-07 | ||
| TRC | H977653-50mg |
4-Hydroxybut-2-ynoic Acid |
7218-52-2 | 50mg |
$ 115.00 | 2023-09-07 | ||
| TRC | H977653-100mg |
4-Hydroxybut-2-ynoic Acid |
7218-52-2 | 100mg |
$ 201.00 | 2023-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y07815-1g |
4-Hydroxybut-2-ynoic acid |
7218-52-2 | 95% | 1g |
¥3229.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y07815-250mg |
4-Hydroxybut-2-ynoic acid |
7218-52-2 | 95% | 250mg |
¥1129.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y07815-5g |
4-Hydroxybut-2-ynoic acid |
7218-52-2 | 95% | 5g |
¥11859.0 | 2024-07-16 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0236-1g |
4-Hydroxy-but-2-ynoic acid |
7218-52-2 | 96% | 1g |
1679.12CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0236-5g |
4-Hydroxy-but-2-ynoic acid |
7218-52-2 | 96% | 5g |
5919.34CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0236-500mg |
4-Hydroxy-but-2-ynoic acid |
7218-52-2 | 96% | 500mg |
1263.58CNY | 2021-05-07 | |
| Chemenu | CM128859-1g |
4-hydroxybut-2-ynoic acid |
7218-52-2 | 95% | 1g |
$338 | 2024-07-24 |
4-Hydroxybut-2-ynoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:7218-52-2)4-Hydroxybut-2-ynoic acid
Order Number:A837444
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:40
Price ($):192.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:7218-52-2)4-Hydroxybut-2-ynoic acid
Order Number:LE8123
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com
4-Hydroxybut-2-ynoic acid Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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